8-(2,3-Dihydroxy-3-methoxybutoxy)-4-methoxy-1-methylquinolin-2(1H)-one

• CAS No.: 2520-38-9
• Product Name: 8-(2,3-Dihydroxy-3-methoxybutoxy)-4-methoxy-1-methylquinolin-2(1H)-one
• Molecular Formula: C16H21NO6
• Molecular Weight: 323.34 g/mol
• IUPAC Name: 8-(2,3-dihydroxy-3-methoxybutoxy)-4-methoxy-1-methylquinolin-2-one
• Standard InChI: InChI=1S/C16H21NO6/c1-16(20,22-4)13(18)9-23-11-7-5-6-10-12(21-3)8-14(19)17(2)15(10)11/h5-8,13,18,20H,9H2,1-4H3
• Standard InChIKey: COMTYGQAMQKQCJ-UHFFFAOYSA-N
• SMILES: CC(C(COC1=CC=CC2=C1N(C(=O)C=C2OC)C)O)(O)OC
• Canonical SMILES: CC(C(COC1=CC=CC2=C1N(C(=O)C=C2OC)C)O)(O)OC
• Appearance: Powder
• Description: FOLIOSIDINE(cas 2520-38-9) is an anticonvulsant, it causes hypothermia, it inhibits the reaction of orientation and it prevents cardiac arrhythmia caused by electric stimulation of the auricule or by Aconitine. Quinoline alkaloid, from plants of the Rutaceae Family >100 mg/kg, in mice, depress the reaction of orientation, decreases the convulsant and lethal action of corazole and strychnine, causes hypothermia; 10-20 mg/kg (i.v.) prevent arrhythmia caused by electric stimulation of the auricule or by Aconitine or CaCl2. It increases the action of chloral hydrate.
• Purity: 96 % (TLC)
• Synonyms: 8-(2,3-dihydroxy-3-methylbutoxy)-4-methoxy-1-methylquinolin-2(1H)-one
• Reference: - Eskairov et al., Repts. Acad. Sci. UzSSR. 5:23 (1958) (Russian). ; ; - Pastukhova et al., Chem. Nat. Comp.1:27 (1965).
• PubChem Compound: 16219364
• Last Modified: Nov 11 2021